Cas no 2091763-17-4 (3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-)

• Product Name: 3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-
• CAS No: 2091763-17-4
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5267594
• Update Time: 2025-05-19

3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-

• Inchi： 1S/C11H14N4O/c1-7(2)10-4-11(16)15(14-10)9-3-8(12)5-13-6-9/h3,5-7H,4,12H2,1-2H3
• InChI Key： RJLQEGPBFLDDPQ-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)CC(=O)N1C1=CC(N)=CN=C1

Additional information on 3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-

3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- (CAS No. 2091763-17-4)

The compound 3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- (CAS No. 2091763-17-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a pyrazole ring fused with a pyrimidine ring system, with substituents that enhance its functional properties.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in the development of novel therapeutic agents. For instance, researchers have explored the anti-cancer potential of this class of compounds, demonstrating their ability to inhibit key enzymes and pathways involved in tumor growth and metastasis. The 5-amino-3-pyridinyl group attached to the pyrazole ring contributes significantly to the compound's bioactivity by enhancing its ability to interact with biological targets such as kinases and receptors.

The 1-methylethyl substituent on the pyrimidine ring plays a crucial role in modulating the compound's pharmacokinetic properties. This group improves the compound's solubility and bioavailability, making it more suitable for systemic administration. Additionally, the dihydro structure of the molecule (indicated by the "dihydro" prefix) introduces a degree of saturation that can influence its stability and reactivity under various chemical conditions.

From a synthetic perspective, the preparation of 3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyrazole ring through cyclization reactions involving appropriate precursors. Subsequent steps involve the introduction of substituents such as the 5-amino-3-pyridinyl group and the 1-methylethyl group through nucleophilic aromatic substitution or alkylation reactions.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to facilitate electron transport is highly valued.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's molecular structure. These methods provide detailed insights into the spatial arrangement of atoms and functional groups within the molecule, which is essential for understanding its reactivity and biological activity.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)- to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its potential in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of new applications for this compound.

In conclusion, CAS No. 2091763-17-4, or 3H-Pyrazol-3-one, 2-(5-amino-3-pyridinyl)-2,4-dihydro-5-(1-methylethyl)-, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its impact on science and technology is set to grow significantly.